Cas no 1254758-42-3 (1,3-dihydro-2H-Imidazo[4,5-c]quinoline-2-thione)

• Product Name: 1,3-dihydro-2H-Imidazo[4,5-c]quinoline-2-thione
• CAS No: 1254758-42-3
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 1103245
• Update Time: 2024-07-25

1,3-dihydro-2H-Imidazo[4,5-c]quinoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-2H-Imidazo[4,5-c]quinoline-2-thione
• 2H-Imidazo[4,5-c]quinoline-2-thione, 1,3-dihydro-

• Inchi： 1S/C10H7N3S/c14-10-12-8-5-11-7-4-2-1-3-6(7)9(8)13-10/h1-5H,(H2,12,13,14)
• InChI Key： VYEYFLFZMMIODB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2NC(=S)NC=2C=1

Computed Properties

• Exact Mass: 201.036
• Monoisotopic Mass: 201.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69A^2